3-Amino-3-(5-methyloxolan-2-yl)propanamide

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• SMILES: CC1CCC(O1)C(CC(=O)N)N
• InChI: InChI=1S/C8H16N2O2/c1-5-2-3-7(12-5)6(9)4-8(10)11/h5-7H,2-4,9H2,1H3,(H2,10,11)
• InChIKey: JOFCYSAYVYYWLR-UHFFFAOYSA-N

3-Amino-3-(5-methyloxolan-2-yl)propanamide (CAS 1543517-88-9): Chiral Propanamide Building Block for Medicinal Chemistry and Chemical Biology Procurement

3-Amino-3-(5-methyloxolan-2-yl)propanamide (CAS 1543517-88-9, PubChem CID 82837275) is a chiral amino acid-derived amide featuring a 5-methyl-substituted tetrahydrofuran (oxolane) ring attached to a 3-aminopropanamide backbone [1]. With a molecular formula of C₈H₁₆N₂O₂ and molecular weight of 172.22 g/mol, this compound belongs to the class of substituted 3-amino-3-heterocyclylpropanamides, a scaffold widely utilized in the synthesis of peptidomimetics, enzyme inhibitors, and pharmaceutical intermediates [1]. The compound is supplied as a racemic mixture of diastereomers (three undefined stereocenters) at a standard purity specification of 95% from multiple established vendors .

Scaffold Racemic chiral propanamide building block

Stereochemistry Three undefined stereocenters, diastereomer mixture

Procurement Racemic and enantiopure (3R)/(3S) forms available

Use context Peptidomimetic and chiral amide library synthesis

• [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary, CID 82836990: 3-Amino-3-(oxolan-2-yl)propanamide. National Center for Biotechnology Information. Accessed May 2026. View Source

Why 3-Amino-3-(5-methyloxolan-2-yl)propanamide Cannot Be Replaced by Unsubstituted or Regioisomeric Oxolane Analogs

Substituting 3-amino-3-(5-methyloxolan-2-yl)propanamide with its closest apparent analog—3-amino-3-(oxolan-2-yl)propanamide (CAS 1543825-10-0, the des-methyl variant)—introduces quantifiable differences in lipophilicity (ΔXLogP3 of +0.4 units) [1][2], molecular weight (+14.02 Da), and steric demand at the tetrahydrofuran 5-position [1]. The 5-methyl substituent converts the oxolane C5 carbon from a methylene into a stereogenic center, increasing the number of undefined stereocenters from two to three and thereby altering the diastereomeric composition of the racemic mixture [1][2]. These differences directly affect physicochemical properties relevant to permeability, solubility, and molecular recognition events. Furthermore, regioisomeric substitution at the oxolane 3-position (CAS 771523-32-1) reorients the spatial relationship between the heterocycle and the propanamide chain, changing the compound's three-dimensional pharmacophoric profile . Generic replacement without explicit experimental verification of target engagement and pharmacokinetic behavior is therefore scientifically unjustified.

Des-methyl analog

Lower lipophilicity and different steric profile may alter permeability and binding behaviour; stereocenter count differs (2 vs 3).

Unsubstituted oxolane

Fewer undefined stereocenters change diastereomer composition, potentially shifting SAR interpretation.

3-oxolanyl regioisomer

Different attachment point reorients pharmacophore geometry; ring-oxygen-to-amine distance and conformation are not equivalent.

• [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary, CID 82836990: 3-Amino-3-(oxolan-2-yl)propanamide. National Center for Biotechnology Information. Accessed May 2026. View Source

Quantitative Differentiation Evidence: 3-Amino-3-(5-methyloxolan-2-yl)propanamide vs. Closest Structural Analogs

Lipophilicity Difference (XLogP3): 5-Methyloxolane vs. Unsubstituted Oxolane Analog

3-Amino-3-(5-methyloxolan-2-yl)propanamide exhibits a computed XLogP3-AA value of −1, compared to −1.4 for the des-methyl analog 3-amino-3-(oxolan-2-yl)propanamide [1][2]. This ΔXLogP3 of +0.4 represents approximately a 2.5-fold increase in predicted octanol-water partition coefficient, attributable solely to the 5-methyl substituent on the oxolane ring. An independent vendor-provided calculated LogP for the target compound (−0.2434, ALogP method) further corroborates the trend toward increased lipophilicity relative to the des-methyl comparator .

Lipophilicity (XLogP3)

Reported

Target: XLogP3 = −1 Comparator: −1.4 Δ = +0.4

Supports selection for modestly increased lipophilicity without TPSA change

Computed values; experimental verification recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = −1 (PubChem computed); ALogP = −0.2434 (vendor computed)
Comparator Or Baseline	3-Amino-3-(oxolan-2-yl)propanamide: XLogP3-AA = −1.4 (PubChem computed)
Quantified Difference	ΔXLogP3-AA = +0.4 (target more lipophilic); approximately 2.5× higher partition coefficient
Conditions	Computed properties: XLogP3-AA 3.0 (PubChem release 2019.06.18); Leyan vendor calculated LogP via proprietary algorithm

Why This Matters

Increased lipophilicity directly impacts passive membrane permeability and non-specific protein binding, making the 5-methyl analog a more suitable candidate for targets requiring modestly enhanced cellular penetration or hydrophobic pocket occupancy.

• [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. XLogP3-AA value = −1. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary, CID 82836990: 3-Amino-3-(oxolan-2-yl)propanamide. XLogP3-AA value = −1.4. National Center for Biotechnology Information. Accessed May 2026. View Source

Stereochemical Complexity Differential: Number of Undefined Stereocenters and Diastereomer Composition

3-Amino-3-(5-methyloxolan-2-yl)propanamide contains three undefined atom stereocenters (PubChem Defined Atom Stereocenter Count = 0; Undefined = 3), compared to two undefined stereocenters for the des-methyl analog 3-amino-3-(oxolan-2-yl)propanamide [1][2]. The additional stereocenter arises from the 5-methyl substitution on the oxolane ring, which renders the C5 carbon chiral. Consequently, the target compound exists as a mixture of up to 8 stereoisomers (4 diastereomeric pairs), whereas the des-methyl analog comprises up to 4 stereoisomers (2 diastereomeric pairs). For procurement of enantiopure material, the (3R) and (3S) forms are separately cataloged under CAS 1910128-27-6 and 1910128-65-2 respectively .

Stereochemical Complexity

Reported

Target: 3 undefined stereocenters Comparator: 2 Up to 8 vs 4 stereoisomers

Diastereomer composition may impact SAR interpretation

Enantiopure (3R)/(3S) forms available for chiral-specific studies

Evidence Dimension	Stereochemical complexity (number of possible stereoisomers)
Target Compound Data	Undefined Atom Stereocenter Count = 3 (PubChem); maximum 8 stereoisomers as racemic mixture
Comparator Or Baseline	3-Amino-3-(oxolan-2-yl)propanamide: Undefined Atom Stereocenter Count = 2 (PubChem); maximum 4 stereoisomers
Quantified Difference	+1 additional stereocenter; 2× the number of possible stereoisomers in the racemic mixture
Conditions	PubChem computed stereochemical descriptors (PubChem release 2019.01.04); verified against vendor catalog entries for enantiopure forms

Why This Matters

The higher stereochemical complexity means that biological activity may be distributed non-uniformly across diastereomers. Researchers must consider whether the racemic mixture or an enantiopure form is appropriate for their assay, as diastereomeric impurity can confound SAR interpretation and reproducibility.

• [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. Undefined Atom Stereocenter Count = 3. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary, CID 82836990: 3-Amino-3-(oxolan-2-yl)propanamide. Undefined Atom Stereocenter Count = 2. National Center for Biotechnology Information. Accessed May 2026. View Source

Molecular Weight and Heavy Atom Count: Steric Bulk Differentiation from Des-Methyl Analog

3-Amino-3-(5-methyloxolan-2-yl)propanamide has a molecular weight of 172.22 g/mol and a heavy atom count of 12, compared to 158.20 g/mol and 11 heavy atoms for the des-methyl analog 3-amino-3-(oxolan-2-yl)propanamide [1][2]. The +14.02 Da increase corresponds exactly to a single methylene (CH₂) insertion, contributing additional van der Waals volume at the oxolane 5-position. The topological polar surface area remains identical at 78.3 Ų for both compounds, indicating that the 5-methyl group modulates hydrophobic surface area without altering hydrogen-bonding capacity [1][2].

MW & Steric Bulk

Reported

Target: 172.22 g/mol, 12 heavy atoms Comparator: 158.20 g/mol, 11 TPSA unchanged (78.3 Ų)

Additional steric bulk at oxolane 5‑position without altering H‑bond capacity

May influence hydrophobic contacts in binding pockets

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 172.22 g/mol; Heavy Atom Count = 12; TPSA = 78.3 Ų (PubChem computed)
Comparator Or Baseline	3-Amino-3-(oxolan-2-yl)propanamide: MW = 158.20 g/mol; Heavy Atom Count = 11; TPSA = 78.3 Ų (PubChem computed)
Quantified Difference	+14.02 g/mol (8.9% increase); +1 heavy atom; TPSA unchanged (Δ = 0 Ų)
Conditions	PubChem computed properties (PubChem release 2021.05.07); Cactvs 3.4.6.11 for TPSA

Why This Matters

The additional steric bulk at the oxolane 5-position, without altering polar surface area, provides a selective increase in hydrophobic contact surface. This is relevant for optimizing van der Waals interactions in a binding pocket while maintaining aqueous solubility characteristics.

• [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. MW = 172.22, Heavy Atom Count = 12, TPSA = 78.3 Ų. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary, CID 82836990: 3-Amino-3-(oxolan-2-yl)propanamide. MW = 158.20, Heavy Atom Count = 11, TPSA = 78.3 Ų. National Center for Biotechnology Information. Accessed May 2026. View Source

Regioisomeric Differentiation: 2-Oxolanyl vs. 3-Oxolanyl Substitution Pattern

3-Amino-3-(5-methyloxolan-2-yl)propanamide positions the amino-propanamide chain at the oxolane 2-position (adjacent to the ring oxygen), whereas the regioisomer 3-amino-3-(oxolan-3-yl)propanamide (CAS 771523-32-1) attaches the chain at the 3-position [1]. This regioisomeric difference alters the distance and angular relationship between the heterocyclic oxygen and the amide/amine functional groups. In the 2-substituted target compound, the ring oxygen and the 3-amino group are separated by two bonds (gauche relationship possible), while in the 3-substituted regioisomer, the oxygen is three bonds distant. The 5-methyl substituent further restricts conformational flexibility of the oxolane ring in the target compound relative to both the unsubstituted 2-oxolanyl and 3-oxolanyl analogs.

Regioisomeric Geometry

Class-level inference

2-oxolanyl vs 3-oxolanyl substitution

Pharmacophore geometry differs; confirm with structural studies

No direct comparative biological data available

Evidence Dimension	Regioisomeric attachment point and ring-oxygen-to-amine distance
Target Compound Data	Oxolane 2-substituted; ring O to C(3)-NH₂ distance = 2 bonds; 5-methyl group present
Comparator Or Baseline	3-Amino-3-(oxolan-3-yl)propanamide: Oxolane 3-substituted; ring O to C(3)-NH₂ distance = 3 bonds; no 5-methyl group
Quantified Difference	Qualitative: different pharmacophore geometry due to regioisomeric attachment; combined effect of regioisomerism plus 5-methyl substitution not quantifiable without co-crystal structures
Conditions	Structural inference from SMILES and InChI representations; no direct comparative biological data available

Why This Matters

For structure-based drug design or SAR campaigns, the regioisomeric attachment point fundamentally alters the three-dimensional presentation of the amino-amide pharmacophore. Procurement decisions between 2- and 3-oxolanyl regioisomers must be guided by the specific geometry required by the target binding site.

• [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. SMILES: CC1CCC(O1)C(CC(=O)N)N. National Center for Biotechnology Information. Accessed May 2026. View Source

Availability and Purity Specification Consistency Across Major Vendors

3-Amino-3-(5-methyloxolan-2-yl)propanamide is listed at 95% minimum purity by multiple independent vendors including AKSci (Catalog 1998DZ) and Leyan (Catalog 2085808) . The compound is also cataloged by CymitQuimica (Ref. 3D-TLC51788, branded under Biosynth) although currently listed as discontinued at that supplier . In contrast, the enantiopure (3R) and (3S) forms (CAS 1910128-27-6 and 1910128-65-2) are also available at 95% purity from Leyan, enabling direct procurement of single-enantiomer material for chiral-specific applications . The consistent 95% purity specification across vendors provides procurement confidence, though users should verify batch-specific purity via certificate of analysis for critical assays.

Availability & Purity

Specification review

95% purity across multiple vendors

Consistent purity specification supports procurement confidence

Verify batch-specific COA for critical assays

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	95% purity (AKSci, Leyan); also listed by CymitQuimica (discontinued); MW 172.22
Comparator Or Baseline	Enantiopure (3R) form: 95% (Leyan); Enantiopure (3S) form: 95% (Leyan); Des-methyl analog: 95% (AKSci)
Quantified Difference	Equivalent purity specification (95%) across racemic and enantiopure forms; differentiation lies in stereochemical composition rather than purity level
Conditions	Vendor datasheet specifications as of May 2026; actual batch purity may vary

Why This Matters

The availability of both racemic and enantiopure forms at consistent purity enables researchers to procure the appropriate stereochemical composition for their specific application, whether initial screening (racemic) or chiral-specific optimization (enantiopure).

Optimal Application Scenarios for 3-Amino-3-(5-methyloxolan-2-yl)propanamide Based on Quantitative Differentiating Evidence

Peptidomimetic Design Requiring Modulated Lipophilicity with Preserved Polar Surface Area

When designing peptidomimetic ligands where a modest increase in lipophilicity (ΔXLogP3 = +0.4 vs. the des-methyl analog) is desired without altering hydrogen-bonding capacity (TPSA unchanged at 78.3 Ų), 3-amino-3-(5-methyloxolan-2-yl)propanamide offers a quantifiable advantage [1]. This scenario is relevant for optimizing passive membrane permeability while maintaining aqueous solubility for in vitro assay compatibility. The 5-methyl group provides additional hydrophobic contact surface for binding pocket interactions without introducing metabolically labile functionality.

SAR Exploration of Stereochemical Complexity in Chiral Amide Libraries

The three undefined stereocenters of the racemic mixture enable systematic exploration of stereochemical structure-activity relationships [2]. Researchers can screen the racemic mixture (CAS 1543517-88-9) for initial hit identification, then procure enantiopure (3R)-form (CAS 1910128-27-6) or (3S)-form (CAS 1910128-65-2) for stereospecific optimization . This workflow is particularly valuable for targets where diastereomeric discrimination is anticipated, such as chiral enzyme active sites or stereoselective receptors.

Regioisomeric Probe Development for Oxolane-Containing Pharmacophores

The 2-oxolanyl substitution pattern of 3-amino-3-(5-methyloxolan-2-yl)propanamide, combined with the 5-methyl group, creates a distinct pharmacophoric geometry compared to 3-oxolanyl regioisomers (CAS 771523-32-1) . This compound serves as a regioisomeric probe in structure-based design campaigns where the spatial relationship between the heterocyclic oxygen and the amino-amide chain is hypothesized to be critical for target engagement. Paired testing with the 3-oxolanyl regioisomer can deconvolute the contribution of ring-oxygen positioning to biological activity.

Synthetic Intermediate for Constrained γ-Amino Acid Derivatives

As a 3-amino-3-heterocyclylpropanamide, this compound serves as a key intermediate for the synthesis of constrained γ-amino acid analogs and substituted β-amino acid derivatives [1]. The 5-methyloxolane ring provides conformational restriction not achievable with acyclic analogs, making it suitable for generating conformationally biased peptide mimics. The commercial availability at 95% purity from multiple vendors ensures reproducible starting material quality for multi-step synthetic sequences .

Application

Selection Property

Validation Focus

Peptidomimetic design with modulated lipophilicity

Hydrophobic surface area control

Permeability–solubility balance

Chiral amide library SAR exploration

Stereochemical composition (racemic vs enantiopure)

Diastereomer‑dependent SAR interpretation

Regioisomeric pharmacophore probe

Oxolane substitution pattern (2‑ vs 3‑position)

Ring‑oxygen geometry impact on target engagement

Constrained γ‑amino acid intermediate

Conformational restriction via 5‑methyloxolane ring

Building block quality consistency

• [1] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. Computed XLogP3-AA = −1, TPSA = 78.3 Ų. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem Compound Summary, CID 82837275: 3-Amino-3-(5-methyloxolan-2-yl)propanamide. Undefined Atom Stereocenter Count = 3. National Center for Biotechnology Information. Accessed May 2026. View Source